Cas no 18839-83-3 (5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI))

5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI) structure
18839-83-3 structure
Product Name:5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI)
CAS No:18839-83-3
MF:C10H14N5O7PZn
MW:412.630218982697
CID:206365
PubChem ID:54599567
Update Time:2025-04-19

5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 5'-Adenylic acid, zincsalt (1:1) (6CI,8CI,9CI)
    • [5-(6-aminopurin-9-yl)-3,4-dihydroxy-oxolan-2-yl]methoxyphosphonic aci d
    • zinc,[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • [5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydro-2-furanyl]methyl dihydrogen phosphate
    • [5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydro-2-furanyl]methyldihydrogen-phosphat
    • [5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl dihydrogen phosphate
    • 9-(5-O-Phosphonopentofuranosyl)-9H-purin-6-amine
    • 9H-purin-6-amine, 9-(5-O-phosphonopentofuranosyl)-
    • NSC80752
    • DTXSID60712793
    • zinc;[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
    • 18839-83-3
    • NSC-80752
    • Inchi: 1S/C10H14N5O7P.Zn/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(22-10)1-21-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);/q;+2
    • InChI Key: FNBUAOFTKBYEJH-UHFFFAOYSA-N
    • SMILES: [Zn+2].P(=O)(O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 347.06322
  • Monoisotopic Mass: 410.992231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 186

Experimental Properties

  • Density: 2.32
  • Boiling Point: 798.5°Cat760mmHg
  • Flash Point: 436.7°C
  • Refractive Index: 1.905
  • PSA: 186.07
  • LogP: -1.28430
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.